4-fluoro-2-methyl-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19FN2O3S/c1-12-11-15(6-7-16(12)21-9-3-4-18(21)22)20-25(23,24)17-8-5-14(19)10-13(17)2/h5-8,10-11,20H,3-4,9H2,1-2H3
• InChI Key: GLFMWTVSWNJGRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C2=C(C=C(C=C2)F)C)N3CCCC3=O
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol
• CAS No.: 941890-98-8

Description

4-fluoro-2-methyl-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN2O3S and its molecular weight is 362.42. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Therapeutic Potential

One significant area of application involves the study of enzyme inhibition for therapeutic purposes. For instance, research into sulfonamide derivatives, similar to our compound of interest, has shown potential in inhibiting cyclooxygenase-2 (COX-2) enzymes. This inhibition is critical for developing treatments for conditions such as rheumatoid arthritis, osteoarthritis, and acute pain. The introduction of a fluorine atom in these molecules has been found to increase COX-1/COX-2 selectivity, demonstrating the chemical's potential for creating highly selective and orally active COX-2 inhibitors (Hashimoto et al., 2002).

Moreover, the compound's derivatives have shown inhibitory effects on carbonic anhydrases I and II, crucial for exploring treatments for conditions like glaucoma, epilepsy, and altitude sickness. The Ki values of certain derivatives indicate their strong inhibitory potential, making them candidates for further detailed studies (Gul et al., 2016).

Chemical Synthesis and Optimization

In the realm of chemical synthesis, the compound has been used to explore novel synthetic pathways and optimize existing reactions. For example, the use of N-fluorobenzenesulfonimide as an oxidant in copper-catalyzed N-demethylation of amides represents a novel methodology, leading to the production of carbinolamines and subsequent decomposition into N-demethylated amides and formaldehyde. This process showcases the compound's role in developing new chemical transformations (Yi et al., 2020).

Photodynamic Therapy and Corrosion Inhibition

The compound and its derivatives have also found applications in photodynamic therapy (PDT) for cancer treatment. The synthesis of zinc phthalocyanines substituted with sulfonamide derivative groups containing Schiff base has demonstrated high singlet oxygen quantum yields. These properties are essential for effective PDT, indicating the compound's potential in cancer treatment (Pişkin et al., 2020).

Furthermore, the compound's derivatives have been investigated for their corrosion inhibition properties on iron, highlighting its application in materials science and engineering. Quantum chemical calculations and molecular dynamics simulations have provided insights into the adsorption behaviors and inhibition efficiencies, suggesting its utility in protecting metallic materials from corrosion (Kaya et al., 2016).